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Compound of Interest

5-Formyl-2-thiophenecarboxylic
Acid

Cat. No.: B121952

Compound Name:

5-Formyl-2-thiophenecarboxylic acid is a heterocyclic compound of significant interest in
pharmaceutical and materials science research.[1] Its value stems from the presence of two
distinct and reactive functional groups on the thiophene backbone: a formyl (aldehyde) group at
the 5-position and a carboxylic acid group at the 2-position.[1] This bifunctionality allows for
selective and diverse chemical transformations, making it a powerful building block for creating
complex molecular architectures. Thiophene-containing molecules are recognized as privileged
pharmacophores in drug discovery, with numerous FDA-approved drugs featuring this core
structure.[2]

This guide provides a comprehensive overview of the primary reaction pathways of 5-Formyl-
2-thiophenecarboxylic acid with amines, tailored for researchers, medicinal chemists, and
drug development professionals. We will delve into the mechanistic principles, provide detailed,
field-tested protocols, and discuss the applications of the resulting derivatives.

Core Reaction Pathways: A Dichotomy of Reactivity

The presence of both an aldehyde and a carboxylic acid allows for chemoselective reactions
with amines, primarily targeting one group while leaving the other intact for subsequent
modifications. The choice of reaction conditions dictates whether the amine reacts with the
formyl group to form an imine (Schiff base) or with the carboxylic acid to form an amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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